Cas no 1324848-81-8 (2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide
• CAS No: 1324848-81-8
• MF: C₁₄H₁₃N₅O
• MW: 267.285921812058
• CID: 5435116
• Update Time: 2025-11-01

2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide
• 2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide

• Inchi： 1S/C14H13N5O/c1-10-5-4-8-13(15-10)16-14(20)9-19-12-7-3-2-6-11(12)17-18-19/h2-8H,9H2,1H3,(H,15,16,20)
• InChI Key： CHATUYJSGOXQAJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CC=C1)(=O)CN1C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 267.112
• Monoisotopic Mass: 267.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide

Professional Introduction to Compound with CAS No. 1324848-81-8 and Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide

The compound identified by the CAS number 1324848-81-8 and the product name 2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzotriazole moiety and a methylpyridine substituent contributes to its unique chemical properties, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit pharmaceutical activity. The benzotriazole scaffold, in particular, has been extensively studied for its role in various biological processes. Research has demonstrated that benzotriazoles can act as potent inhibitors of certain enzymes and receptors, making them valuable tools in the design of therapeutic agents. The compound in question incorporates a 1H-1,2,3-benzotriazol-1-yl group, which is known for its ability to interact with biological targets in a highly specific manner.

The N-(6-methylpyridin-2-yl)acetamide moiety further enhances the compound's pharmacological profile. Pyridine derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methyl substitution on the pyridine ring not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability. This combination of structural features makes 2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide a compelling candidate for further investigation.

Recent studies have highlighted the importance of rational drug design in the development of new therapeutic agents. Computational modeling and high-throughput screening have become indispensable tools in identifying molecules with high binding affinity to biological targets. The structural features of 1324848-81-8 make it an attractive candidate for these approaches. The benzotriazole and methylpyridine components provide multiple interaction points with potential drug targets, which could lead to the development of novel drugs with improved efficacy and reduced side effects.

One particularly intriguing aspect of this compound is its potential application in the treatment of neurological disorders. Benzotriazole derivatives have been shown to modulate neurotransmitter systems, suggesting that they may have therapeutic effects on conditions such as depression and anxiety. The N-acetylamide group also plays a crucial role in modulating biological activity by influencing receptor binding and metabolic stability. These properties make 2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide a promising candidate for further exploration in this area.

In addition to its potential applications in neurological disorders, this compound has also shown promise in other therapeutic areas. For instance, it may exhibit antimicrobial activity due to its ability to disrupt bacterial cell wall synthesis. The benzotriazole moiety is known to interact with bacterial enzymes involved in cell wall biosynthesis, making it an effective antimicrobial agent. Furthermore, the methylpyridine substituent may enhance the compound's ability to penetrate bacterial cell membranes, improving its efficacy.

The synthesis of 1324848-81-8 presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to assemble complex heterocyclic frameworks with remarkable ease. These advancements have not only facilitated the synthesis of this compound but also opened up new possibilities for designing other novel heterocyclic drugs.

Another important consideration is the pharmacokinetic profile of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(6-methylpyridin-2-yl)acetamide. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic properties due to its ability to cross biological membranes efficiently. Additionally, its metabolic stability appears promising, which could lead to reduced dosing requirements and fewer side effects.

The future directions for research on this compound are numerous and exciting. Further investigation into its mechanism of action will be essential for understanding how it interacts with biological targets and exerts its therapeutic effects. Additionally, preclinical studies will be necessary to evaluate its safety and efficacy in animal models before moving on to human trials. These studies will provide valuable insights into the potential applications of 1324848-81-8 as a therapeutic agent.

In conclusion,1324848-81-8 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in various therapeutic areas. The combination of a benzotriazole moiety and a methylpyridine substituent makes it a promising candidate for further exploration as a drug candidate. With continued research and development,2-(1H-1,2,3-benzotriazol-1-y l)-N-(6-methylpyridin - 2 - y l)acetamide has the potential to make substantial contributions to modern medicine.